![molecular formula C13H14N2O5S B6632633 (2S)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid](/img/structure/B6632633.png)
(2S)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid is a chemical compound with potential applications in scientific research. It is a sulfonamide derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of ((2S)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid involves the inhibition of a specific enzyme, which is involved in the production of pro-inflammatory cytokines. This inhibition leads to a decrease in the production of these cytokines, which are involved in the inflammatory response. Additionally, (this compound)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid has been shown to induce apoptosis in breast cancer cells.
Biochemical and Physiological Effects:
(this compound)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid has been shown to have anti-inflammatory and anticancer effects. It inhibits the production of pro-inflammatory cytokines, which are involved in the inflammatory response. Additionally, (this compound)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid induces apoptosis in breast cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using ((2S)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid in lab experiments include its potential as a lead compound for the development of new anti-inflammatory and anticancer drugs. Additionally, the synthesis method is relatively simple and can be carried out using commercially available starting materials. The limitations of using (this compound)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid in lab experiments include the need for further studies to determine its toxicity and pharmacokinetic properties.
Future Directions
For (((2S)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid include further studies to determine its toxicity and pharmacokinetic properties. Additionally, studies could be carried out to determine its potential as a lead compound for the development of new anti-inflammatory and anticancer drugs. Further studies could also be carried out to determine its mechanism of action and its potential for use in other diseases.
Synthesis Methods
((2S)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid has been synthesized using various methods, including the reaction of 8-methylquinoline-5-sulfonyl chloride with L-serine in the presence of a base, and the reaction of 8-methylquinoline-5-sulfonyl azide with L-serine in the presence of a copper catalyst. The yield of the synthesis method varies depending on the reaction conditions.
Scientific Research Applications
((2S)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid has potential applications in scientific research, particularly in the field of drug discovery. It has been shown to inhibit the activity of a specific enzyme, which is involved in the production of pro-inflammatory cytokines. This inhibition could potentially lead to the development of new anti-inflammatory drugs. Additionally, (this compound)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid has been shown to have anticancer activity, particularly against breast cancer cells.
properties
IUPAC Name |
(2S)-2-hydroxy-3-[(8-methylquinolin-5-yl)sulfonylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O5S/c1-8-4-5-11(9-3-2-6-14-12(8)9)21(19,20)15-7-10(16)13(17)18/h2-6,10,15-16H,7H2,1H3,(H,17,18)/t10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACVAWGBVBDKBNY-JTQLQIEISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)S(=O)(=O)NCC(C(=O)O)O)C=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2C(=C(C=C1)S(=O)(=O)NC[C@@H](C(=O)O)O)C=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.